Cas no 170918-22-6 (7-Fluoro-4-methyl-5-nitro-1H-benzo[d]imidazole)

7-Fluoro-4-methyl-5-nitro-1H-benzo[d]imidazole structure
170918-22-6 structure
Product Name:7-Fluoro-4-methyl-5-nitro-1H-benzo[d]imidazole
CAS No:170918-22-6
MF:C8H6FN3O2
MW:195.150544643402
CID:851098
Update Time:2023-08-02

7-Fluoro-4-methyl-5-nitro-1H-benzo[d]imidazole Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole,7-fluoro-4-methyl-5-nitro-(9CI)
    • PXWBATATYFUCJT-UHFFFAOYSA-N
    • 7-fluoro-4-methyl-5-nitrobenzimidazole
    • 7-fluoro-4-methyl-5-nitro-1H-benzo[d]imidazole
    • 7-Fluoro-4-methyl-5-nitro-1H-benzo[d]imidazole
    • Inchi: 1S/C8H6FN3O2/c1-4-6(12(13)14)2-5(9)8-7(4)10-3-11-8/h2-3H,1H3,(H,10,11)
    • InChI Key: PXWBATATYFUCJT-UHFFFAOYSA-N
    • SMILES: FC1C=C(C(C)=C2C=1N=CN2)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 195.044
  • Monoisotopic Mass: 195.044
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 74.5
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